Cas no 189264-44-6 (Cleroindicin C)

Cleroindicin C structure
Cleroindicin C structure
Product Name:Cleroindicin C
CAS No:189264-44-6
MF:C8H12O3
MW:156.179082870483
CID:159071
PubChem ID:25199269
Update Time:2025-04-19

Cleroindicin C Chemical and Physical Properties

Names and Identifiers

    • Cleroindicin C
    • AKOS032962176
    • FS-10520
    • 189264-44-6
    • (3As,7aR)-3a-hydroxy-2,3,4,5,7,7a-hexahydro-1-benzofuran-6-one
    • CHEMBL463263
    • (-)-Cleroindicin C
    • Inchi: 1S/C8H12O3/c9-6-1-2-8(10)3-4-11-7(8)5-6/h7,10H,1-5H2/t7-,8+/m1/s1
    • InChI Key: ZCBQZDMJIVJQLX-SFYZADRCSA-N
    • SMILES: O1CC[C@]2(CCC(C[C@@H]12)=O)O

Computed Properties

  • Exact Mass: 156.07900
  • Monoisotopic Mass: 156.078644241g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 190
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.7
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • Color/Form: Oil
  • PSA: 46.53000
  • LogP: 0.25940
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